Cas no 2172626-28-5 (3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid)

• Product Name: 3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid
• CAS No: 2172626-28-5
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5934797
• PubChem ID: 165873224
• Update Time: 2025-10-29

3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid
• EN300-1290245
• 2172626-28-5
• 3-{[(5-ethylfuran-2-yl)methyl]sulfanyl}prop-2-enoic acid

• Inchi： 1S/C10H12O3S/c1-2-8-3-4-9(13-8)7-14-6-5-10(11)12/h3-6H,2,7H2,1H3,(H,11,12)/b6-5+
• InChI Key： GTKCQBVXPGSPRH-AATRIKPKSA-N
• SMILES： S(/C=C/C(=O)O)CC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.7Ų

Additional information on 3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid

Professional Introduction to 3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic Acid (CAS No. 2172626-28-5)

3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2172626-28-5, belongs to a class of molecules that incorporate both furan and sulfanyl functional groups, which are known to contribute to its reactivity and interaction with biological targets. The presence of a prop-2-enoic acid moiety further enhances its potential utility in synthetic chemistry and drug development.

The chemical structure of 3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid consists of a β-ketoester-like backbone, which is a common motif in many bioactive molecules. The furan ring at the 5-position is substituted with an ethyl group, while the 2-position of the furan ring is linked to a methylsulfanyl group. This arrangement creates a molecule with multiple sites for functionalization, making it a valuable scaffold for medicinal chemists.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The furan moiety, in particular, has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of furan have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The methylsulfanyl group in 3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid adds another layer of complexity, potentially influencing both the solubility and binding affinity of the compound to biological targets.

In the context of pharmaceutical research, the synthesis of this compound has been optimized to achieve high yields and purity. Modern synthetic methodologies, such as organometallic chemistry and catalytic processes, have enabled the efficient construction of its molecular framework. These techniques not only facilitate the preparation of complex structures but also allow for the introduction of diverse functional groups, enhancing the compound's versatility.

The potential biological activity of 3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid has been explored through various in vitro assays. Initial studies suggest that it may exhibit properties relevant to anti-inflammatory, antioxidant, and even anticancer mechanisms. The interplay between the furan, methylsulfanyl, and carboxylic acid functionalities is believed to contribute to these effects by modulating key signaling pathways involved in disease progression.

One particularly intriguing aspect of this compound is its ability to interact with biological targets through multiple mechanisms. The prop-2-enoic acid moiety can participate in hydrogen bonding interactions, while the polar nature of the methylsulfanyl group allows for electrostatic interactions with protein surfaces. These features make it an attractive candidate for further investigation as a lead compound or as an intermediate in the synthesis of more complex molecules.

The field of computational chemistry has also played a crucial role in understanding the potential behavior of 3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid. Molecular modeling techniques have been employed to predict its binding modes with various enzymes and receptors. These simulations provide valuable insights into how the compound might interact with biological systems, guiding experimental design and optimization efforts.

Furthermore, the environmental impact of synthesizing and utilizing this compound has been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such approaches align with broader trends in sustainable chemistry, ensuring that pharmaceutical development remains environmentally responsible.

The future prospects for 3-{(5-ethylfuran-2-yl)methylsulfanyl}prop-2-enoic acid are promising, with ongoing studies aimed at elucidating its full spectrum of activities and developing novel derivatives with enhanced properties. Collaborative efforts between academic researchers and industry scientists are expected to accelerate progress in this area, leading to new therapeutic interventions based on this versatile scaffold.